2-methoxy-N-((6-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)benzamide

• IUPAC Name: 2-methoxy-N-[[6-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl]benzamide
• InChI: InChI=1S/C16H17F3N4O2/c1-25-12-5-3-2-4-11(12)15(24)20-8-14-22-21-13-7-6-10(9-23(13)14)16(17,18)19/h2-5,10H,6-9H2,1H3,(H,20,24)
• InChI Key: UJUJBDBQXYGEOA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NCC2=NN=C3N2CC(CC3)C(F)(F)F
• Molecular Formula: C16H17F3N4O2
• Molecular Weight: 354.33 g/mol

Description

The compound “2-methoxy-N-((6-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)benzamide” is a chemotype based on a [1,2,4]triazolo[4,3-a]pyridine scaffold. It has a molecular formula of C22H16ClF3N4O2 and a molecular weight of 460.8 g/mol.

Molecular Structure Analysis

The molecular structure of this compound includes a [1,2,4]triazolo[4,3-a]pyridine ring, which is considered an atypical heme-binding scaffold. The InChI string and Canonical SMILES for this compound are available, which can be used for further structural analysis.

Physical And Chemical Properties Analysis

The compound has several computed properties including XLogP3-AA of 5, a hydrogen bond donor count of 1, a hydrogen bond acceptor count of 7, and a rotatable bond count of 6. Its exact mass and monoisotopic mass are both 460.0913879 g/mol.

Scientific Research Applications

Novel Synthetic Pathways and Heterocyclic Chemistry

Research has focused on developing novel synthetic pathways for creating complex heterocyclic compounds. For example, Deady and Devine (2006) explored novel annulated products from aminonaphthyridinones, showcasing the potential for creating new heterocyclic systems with unique reactivities. These synthetic methodologies could be applicable to the synthesis and modification of compounds like 2-methoxy-N-((6-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)benzamide, offering insights into the compound's possible synthetic routes and its derivatives (Deady & Devine, 2006).

Future Directions

The [1,2,4]triazolo[4,3-a]pyridine scaffold, which is a key part of this compound, is considered underexploited among the heme binding moieties. Therefore, it is expected that many novel applications of this scaffold will be discovered in the future.